Cas no 105125-00-6 (3'-Bromo-2,2':5',2''-terthiophene)

• Product Name: 3'-Bromo-2,2':5',2''-terthiophene
• CAS No: 105125-00-6
• MF: C₁₂H₇BrS₃
• MW: 327.28297829628
• MDL: MFCD27976807
• CID: 162679
• PubChem ID: 253662039
• Update Time: 2024-11-03

3'-Bromo-2,2':5',2''-terthiophene Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2''-Terthiophene,3'-bromo-
• 3'-Bromo-2,2':5',2''-terthiophene
• 3-Bromo-2,5-di(2-thienyl)thiophene
• 3-bromo-2,5-dithiophen-2-ylthiophene
• 2,2':5',2''-Terthiophene, 3'-bromo-
• 2,5-di(2-thienyl)-3-bromothiophene
• 3-bromo-2,5-bis(2-thienyl)thiophene
• AK160945
• B4050
• 2~3~-Bromo-1~2~,2~2~:2~5~,3~2~-terthiophene
• MFCD27976807
• AS-56482
• 3'-BroMo-2,2'
• SCHEMBL1629985
• AKOS024462345
• 4-bromo-5-(thiophen-2-yl)-2,2'-bithiophene
• A896072
• 105125-00-6
• DTXSID10909353

• MDL： MFCD27976807
• Inchi： 1S/C12H7BrS3/c13-8-7-11(9-3-1-5-14-9)16-12(8)10-4-2-6-15-10/h1-7H
• InChI Key： FGBHDLKMGUOJBA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=CC=CS2)SC=1C1=CC=CS1

Computed Properties

• Exact Mass: 325.88900
• Monoisotopic Mass: 325.889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7
• XLogP3: 5

Experimental Properties

• Density: 1.599
• Melting Point: 38.0 to 42.0 °C
• Boiling Point: 376.9°Cat760mmHg
• Flash Point: 181.7°C
• Refractive Index: 1.69
• PSA: 84.72000
• LogP: 5.96760
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3'-Bromo-2,2':5',2''-terthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes